Zapotin Zapotin
Brand Name: Vulcanchem
CAS No.: 14813-19-5
VCID: VC0192691
InChI: InChI=1S/C19H18O6/c1-21-12-6-5-7-13(22-2)18(12)16-10-11(20)17-14(25-16)8-9-15(23-3)19(17)24-4/h5-10H,1-4H3
SMILES: COC1=C(C(=CC=C1)OC)C2=CC(=O)C3=C(O2)C=CC(=C3OC)OC
Molecular Formula: C19H18O6
Molecular Weight: 342.3 g/mol

Zapotin

CAS No.: 14813-19-5

VCID: VC0192691

Molecular Formula: C19H18O6

Molecular Weight: 342.3 g/mol

* For research use only. Not for human or veterinary use.

Zapotin - 14813-19-5

Description

Zapotin is a naturally occurring chemical compound classified as a flavone, primarily isolated from the white sapote (Casimiroa edulis) . Chemically known as 5,6,2′,6′-tetramethoxyflavone , zapotin belongs to the polymethoxyflavone (PMF) group, which are natural polyphenols within the flavonoid family . Its structure features a single oxygen atom at the C2′ position, a characteristic that is rare among flavonoids in the plant kingdom . Zapotin has been studied for its broad biological activities, including its potential as a chemopreventive agent . Research indicates that zapotin exhibits antidepressant-like, anticancer, antifungal, and antioxidant properties . Its potential as a therapeutic substance has been investigated through studies on its metabolism, absorption, distribution, excretion, and toxicity .

The compound has garnered interest due to its potential anti-carcinogenic effects against colon cancer cells in in vitro studies . Zapotin's structural determination has been a topic of discussion, particularly concerning the placement of the oxygen atom at the 2'-position . The synthesis of zapotin has been achieved through various methods, including the use of 2-hydroxy-5,6-dimethoxyacetophenone reacted with 2,6-methoxybenzoyl chloride . Another synthesis pathway involves Elbs persulfate oxidation of 2-hydroxy-6-methoxyacetophenone, followed by coupling to 2,6-dimethoxybenzaldehyde .

Other polymethoxyflavones (PMFs) that share structural similarities and biological activities with zapotin include nobiletin and tangeretin, both found in citrus peels . These compounds, like zapotin, have been explored for their potential health benefits, including anticancer and antioxidant properties . Zapotin's presence has been reported in Casimiroa tetrameria and Primula veris, further highlighting its natural distribution . Further studies are required to fully elucidate and harness the therapeutic potential of Zapotin .

CAS No. 14813-19-5
Product Name Zapotin
Molecular Formula C19H18O6
Molecular Weight 342.3 g/mol
IUPAC Name 2-(2,6-dimethoxyphenyl)-5,6-dimethoxychromen-4-one
Standard InChI InChI=1S/C19H18O6/c1-21-12-6-5-7-13(22-2)18(12)16-10-11(20)17-14(25-16)8-9-15(23-3)19(17)24-4/h5-10H,1-4H3
Standard InChIKey PBQMALAAFQMDSP-UHFFFAOYSA-N
SMILES COC1=C(C(=CC=C1)OC)C2=CC(=O)C3=C(O2)C=CC(=C3OC)OC
Canonical SMILES COC1=C(C(=CC=C1)OC)C2=CC(=O)C3=C(O2)C=CC(=C3OC)OC
Synonyms 5,6,2′,6′-Tetramethoxyflavone; 2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-4H-1-benzopyran-4-one
PubChem Compound 629965
Last Modified Jul 18 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator